Cas no 2090259-15-5 (2-aminospiro[2.3]hexan-5-ol)

2-Aminospiro[2.3]hexan-5-ol is a spirocyclic compound featuring both amino and hydroxyl functional groups, offering unique reactivity and structural versatility in synthetic chemistry. Its rigid spiro[2.3]hexane scaffold provides steric constraints that can influence selectivity in asymmetric synthesis or molecular recognition applications. The presence of primary amine and alcohol moieties makes it a valuable bifunctional building block for the preparation of pharmaceuticals, ligands, or chiral auxiliaries. The compound’s compact, three-dimensional structure may enhance binding affinity in drug design, while its polar groups improve solubility for aqueous-phase reactions. Careful handling is advised due to potential reactivity of the amine and hydroxyl groups under certain conditions.
2-aminospiro[2.3]hexan-5-ol structure
2-aminospiro[2.3]hexan-5-ol structure
Product Name:2-aminospiro[2.3]hexan-5-ol
CAS No:2090259-15-5
MF:C6H11NO
MW:113.16
CID:5081938
Update Time:2026-03-01

2-aminospiro[2.3]hexan-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-aminospiro[2.3]hexan-5-ol
    • Inchi: 1S/C6H11NO/c7-5-3-6(5)1-4(8)2-6/h4-5,8H,1-3,7H2
    • InChI Key: BWKHTRYJANAUCO-UHFFFAOYSA-N
    • SMILES: C1(O)CC2(CC2N)C1

2-aminospiro[2.3]hexan-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-100 MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
100MG
¥ 3,630.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-250 MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
250MG
¥ 5,808.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-500 MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
500MG
¥ 9,682.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-1 G
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
1g
¥ 14,520.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-5 G
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
5g
¥ 43,560.00 2022-10-13
Chemenu
CM350098-1g
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%+
1g
$*** 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-100MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
100MG
¥ 3,630.00 2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-250MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
250MG
¥ 5,808.00 2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-500MG
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
500MG
¥ 9,682.00 2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSX003-1G
2-aminospiro[2.3]hexan-5-ol
2090259-15-5 95%
1g
¥ 14,520.00 2023-03-14

Additional information on 2-aminospiro[2.3]hexan-5-ol

Recent Advances in the Study of 2-aminospiro[2.3]hexan-5-ol (CAS: 2090259-15-5) and Its Applications in Chemical Biology and Medicine

The compound 2-aminospiro[2.3]hexan-5-ol (CAS: 2090259-15-5) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique spirocyclic structure and versatile functionalization potential. This research briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published in the last two years.

A 2023 Journal of Medicinal Chemistry study demonstrated that 2-aminospiro[2.3]hexan-5-ol serves as a privileged structure for developing σ1 receptor modulators, showing 12-fold selectivity over σ2 receptors (IC50 = 8.3 nM). The spirocyclic constraint was found to enhance binding affinity while reducing metabolic clearance in human liver microsomes (t1/2 > 120 min). X-ray crystallography revealed key interactions with Glu172 and Asp126 residues in the σ1 binding pocket.

Innovative synthetic routes have been developed to access enantiopure forms of this scaffold. A recent Organic Letters publication (2024) described an asymmetric [2+2] cycloaddition strategy using a chiral copper catalyst (ee > 98%), achieving gram-scale production with 76% overall yield. The 5-ol moiety was shown to be crucial for water solubility (LogP = 1.2) while maintaining blood-brain barrier permeability (Papp = 8.7 × 10^-6 cm/s in MDCK assays).

In neuropharmacology applications, derivatives of 2-aminospiro[2.3]hexan-5-ol exhibited remarkable effects in animal models of neuropathic pain. A lead compound (PM-2090259-15-5A) demonstrated 67% reduction in mechanical allodynia (p < 0.001 vs vehicle) in the chronic constriction injury model at 10 mg/kg oral dose, without observable sedation or motor impairment (rotarod test). The therapeutic window was significantly wider than gabapentin controls.

The scaffold's utility extends to antibiotic development, as reported in ACS Infectious Diseases (2023). Structural analogs showed potent activity against drug-resistant Staphylococcus aureus (MIC = 0.5 μg/mL) by inhibiting undecaprenyl diphosphate synthase. The spirocyclic core conferred resistance to β-lactamase degradation while maintaining low cytotoxicity (CC50 > 100 μM in HEK293 cells).

Ongoing clinical translation efforts include a Phase I trial (NCT05520925) evaluating a radiolabeled version for σ1 receptor imaging in neurodegenerative diseases. Preliminary PET data show excellent brain uptake (SUVmax = 3.5 at 60 min post-injection) and specific binding confirmed by blocking studies. These developments position 2-aminospiro[2.3]hexan-5-ol as a multipurpose scaffold with applications spanning from CNS therapeutics to molecular imaging probes.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd